2-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H14ClN3O2S/c19-13-5-3-12(4-6-13)16-10-22-14(11-25-18(22)21-16)8-17(23)20-9-15-2-1-7-24-15/h1-7,10-11H,8-9H2,(H,20,23)
• InChI Key: KIJNNRACSJIYIT-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H14ClN3O2S
• Molecular Weight: 371.8 g/mol

Description

This compound is a derivative of imidazo[2,1-b]thiazole. It has been synthesized and evaluated for its anticancer properties. The compound has shown broad-spectrum antiproliferative activity against various tested cell lines.

Synthesis Analysis

The compound was synthesized from [6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid hydrazide. The synthesis process involved the formation of arylidenehydrazide compounds.

Molecular Structure Analysis

The molecular structure of this compound includes an imidazo[2,1-b]thiazole ring attached to a 4-chlorophenyl group and an acetamide group with a furan-2-ylmethyl substituent. The N=CH double bond restricted rotation is thought to give rise to the formation of E and Z isomers.

Chemical Reactions Analysis

The compound has been subjected to in vitro disease-oriented antitumor screening. The results indicated that the compound displayed broad-spectrum antiproliferative activity against all of the tested cell lines.

Physical And Chemical Properties Analysis

The compound has a melting point of 260-261 °C. Its UV λ max (nm) values are 233 (ɛ 32431), 258 (ɛ 35406), and 321 (ɛ 25013). The IR ν max (cm −1) values are 3206, 3146 (N-H stretching), 1682 (amide I C=O stretching), and 1608 (hydrazone C=N stretching).

Scientific Research Applications

Anticancer Agent

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Antimicrobial Activity

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Antifungal Activity

Another derivative, 2-(4-nitro benzyl)-6-(4-fluoro phenyl)imidazo[2,1-b][1,3,4]thiadiazole (4Cf), was found to be the most potent antifungal active derivative against C. .

Antitubercular Activity

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Antipsychotic Properties

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Antiviral Properties

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Mechanism of Action

Target of Action

The primary target of this compound is the Constitutive Androstane Receptor (CAR) . CAR is a nuclear receptor that regulates the expression of genes involved in drug metabolism and transport .

Mode of Action

The compound acts as an agonist for the CAR, with an EC50 of 49 nM . It displays more than 100-fold selectivity over PXR receptors and shows no activity at LXR, ERα, ERβ, PPAR, RAR, FXR, VDR, and THR . The compound’s interaction with CAR induces the receptor’s nuclear translocation and the expression of CYP2B6 in hepatocytes in vitro .

Biochemical Pathways

The activation of CAR by the compound leads to the translocation of the receptor into the nucleus. This translocation triggers the expression of the CYP2B6 gene , which encodes an enzyme involved in the metabolism of various xenobiotics and drugs.

Future Directions

Given the compound’s demonstrated anticancer activity, future research could explore its potential as a therapeutic agent for various types of cancer. Further studies could also investigate its mechanism of action and potential side effects.